N-benzyl-1-(quinoxalin-2-yl)piperidine-3-carboxamide

• Molecular Formula: C21H22N4O
• Molecular Weight: 346.4 g/mol
• IUPAC Name: N-benzyl-1-quinoxalin-2-ylpiperidine-3-carboxamide
• InChI: InChI=1S/C21H22N4O/c26-21(23-13-16-7-2-1-3-8-16)17-9-6-12-25(15-17)20-14-22-18-10-4-5-11-19(18)24-20/h1-5,7-8,10-11,14,17H,6,9,12-13,15H2,(H,23,26)
• InChI Key: PTSCAIPENNQWPE-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=NC3=CC=CC=C3N=C2)C(=O)NCC4=CC=CC=C4

Description

N-benzyl-1-(quinoxalin-2-yl)piperidine-3-carboxamide is a complex organic compound that features a piperidine ring, a quinoxaline moiety, and a benzyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-benzyl-1-(quinoxalin-2-yl)piperidine-3-carboxamide typically involves multiple steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through cyclization reactions involving appropriate precursors.

Introduction of the Quinoxaline Moiety: The quinoxaline moiety is introduced through condensation reactions between o-phenylenediamine and 1,2-dicarbonyl compounds.

Benzylation: The benzyl group is introduced via nucleophilic substitution reactions, often using benzyl halides.

Amidation: The final step involves the formation of the carboxamide group through amidation reactions, typically using carboxylic acids or their derivatives.

Industrial Production Methods

Industrial production of this compound may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental sustainability. Techniques such as continuous flow synthesis and green chemistry principles are often employed to enhance efficiency and reduce waste .

Chemical Reactions Analysis

Types of Reactions

N-benzyl-1-(quinoxalin-2-yl)piperidine-3-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic and electrophilic substitution reactions are common, particularly at the benzyl and quinoxaline moieties.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Benzyl halides for nucleophilic substitution; electrophilic reagents like halogens for electrophilic substitution.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Introduction of various functional groups depending on the reagents used.

Scientific Research Applications

N-benzyl-1-(quinoxalin-2-yl)piperidine-3-carboxamide has diverse applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe.

Medicine: Explored for its therapeutic potential, particularly in the development of drugs targeting neurological disorders and cancer.

Industry: Utilized in the development of advanced materials and as a catalyst in certain chemical reactions.

Mechanism of Action

The mechanism of action of N-benzyl-1-(quinoxalin-2-yl)piperidine-3-carboxamide involves its interaction with specific molecular targets:

Molecular Targets: The compound may bind to enzymes or receptors, modulating their activity.

Pathways Involved: It can influence signaling pathways related to cell proliferation, apoptosis, and neurotransmission.

Comparison with Similar Compounds

Similar Compounds

• N-benzyl-1-(quinoxalin-2-yl)piperidine-3-carboxylate
• N-benzyl-1-(quinoxalin-2-yl)piperidine-3-sulfonamide
• N-benzyl-1-(quinoxalin-2-yl)piperidine-3-thioamide

Uniqueness

N-benzyl-1-(quinoxalin-2-yl)piperidine-3-carboxamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Its ability to interact with multiple molecular targets and its potential therapeutic applications set it apart from similar compounds .